Cas no 833445-96-8 (Adenosine, 8-[(1E)-2-phenylethenyl]-)
833445-96-8 structure
Product Name:Adenosine, 8-[(1E)-2-phenylethenyl]-
CAS No:833445-96-8
MF:C18H19N5O4
MW:369.374563455582
CID:673483
PubChem ID:23250821
Update Time:2025-04-19
Adenosine, 8-[(1E)-2-phenylethenyl]- Chemical and Physical Properties
Names and Identifiers
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- Adenosine, 8-[(1E)-2-phenylethenyl]-
- (2R,3R,4S,5R)-2-[6-amino-8-(2-phenylethenyl)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
- (2R,3R,4S,5R)-2-(6-Amino-8-((E)-styryl)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
- 833445-96-8
- (2R,3R,4S,5R)-2-{6-amino-8-[(1E)-2-phenylethenyl]-9H-purin-9-yl}-5-(hydroxymethyl)oxolane-3,4-diol
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- Inchi: 1S/C18H19N5O4/c19-16-13-17(21-9-20-16)23(18-15(26)14(25)11(8-24)27-18)12(22-13)7-6-10-4-2-1-3-5-10/h1-7,9,11,14-15,18,24-26H,8H2,(H2,19,20,21)/b7-6+/t11-,14-,15-,18-/m1/s1
- InChI Key: DAEQZRXRIPKCPU-HGBQRMJASA-N
- SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(/C=C/C2C=CC=CC=2)=NC2C(N)=NC=NC1=2)O)O
Computed Properties
- Exact Mass: 369.14370410g/mol
- Monoisotopic Mass: 369.14370410g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 532
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 140Ų
Adenosine, 8-[(1E)-2-phenylethenyl]- Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
833445-96-8 (Adenosine, 8-[(1E)-2-phenylethenyl]-) Related Products
- 73340-77-9(Adenosine,8-(2-propenyl)- (9CI))
- 101904-46-5(Adenosine, 8-propyl-)
- 73340-78-0(Adenosine, 8-phenyl-)
- 37151-14-7(Adenosine, 2-phenyl-(9CI))
- 134895-33-3(Adenosine,8-(2-hydroxypropyl)- (9CI))
- 69359-47-3(8-ethyladenosine)
- 101904-42-1(Adenosine, 8-(hydroxymethyl)-)
- 142386-40-1(Adenosine, 8-ethenyl-)
- 56973-12-7(8-Methyladenosine)
- 833446-02-9(Adenosine, 8-[(1E)-2-phenylethenyl]-, 2',3',5'-triacetate)
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